Cas no 2248314-62-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methanesulfonamidobutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methanesulfonamidobutanoate
• CAS No: 2248314-62-5
• MF: C₁₃H₁₄N₂O₆S
• MW: 326.325062274933
• CID: 6019719
• PubChem ID: 165761277
• Update Time: 2025-06-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methanesulfonamidobutanoate Chemical and Physical Properties

Names and Identifiers

• 2248314-62-5
• EN300-6514342
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methanesulfonamidobutanoate

• Inchi： 1S/C13H14N2O6S/c1-22(19,20)14-8-4-7-11(16)21-15-12(17)9-5-2-3-6-10(9)13(15)18/h2-3,5-6,14H,4,7-8H2,1H3
• InChI Key： UASIEFQCKVAQPB-UHFFFAOYSA-N
• SMILES： S(C)(NCCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 326.05725734g/mol
• Monoisotopic Mass: 326.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methanesulfonamidobutanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methanesulfonamidobutanoate (CAS No. 2248314-62-5) in Modern Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methanesulfonamidobutanoate, identified by its CAS number 2248314-62-5, represents a fascinating molecule in the realm of chemical biology. This heterocyclic sulfonamide derivative has garnered significant attention due to its structural complexity and potential biological activities. The presence of a dioxo group and a methanesulfonamide moiety in its framework suggests a high degree of reactivity, making it a valuable candidate for further investigation in drug discovery and molecular pharmacology.

Recent advancements in medicinal chemistry have highlighted the importance of isoindole derivatives in developing novel therapeutic agents. The 1,3-dioxo-2,3-dihydro-1H-isoindol scaffold is particularly noteworthy for its ability to interact with biological targets in a precise manner. This compound’s structure allows for selective binding to enzymes and receptors, which is crucial for designing molecules with improved pharmacokinetic properties. The 4-methanesulfonamidobutanoate substituent further enhances its potential by introducing a polar functional group that can modulate solubility and bioavailability.

In the context of current research, the synthesis and characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methanesulfonamidobutanoate have opened new avenues for exploring its biological efficacy. Studies have demonstrated that isoindole derivatives exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in this compound suggests that it may possess unique mechanisms of action compared to other sulfonamide-based drugs.

The chemical properties of 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives are influenced by the electron-withdrawing nature of the dioxo group and the electron-donating effect of the amide moiety. This balance allows for diverse interactions with biological systems, making it an attractive scaffold for medicinal chemists. The methanesulfonamide group contributes to the compound’s reactivity by forming hydrogen bonds and participating in dipole-dipole interactions with biological targets. These features are essential for designing molecules that can effectively modulate cellular processes.

Recent computational studies have shed light on the binding affinity and orientation of this compound within biological targets. Molecular docking simulations indicate that the dioxo group and the methanesulfonamide moiety interact favorably with specific residues in enzymes and receptors, suggesting high binding specificity. These findings align with experimental observations where isoindole derivatives have shown promising results in preclinical studies. The structural features of this compound make it a compelling candidate for further development into a lead molecule for drug discovery programs.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methanesulfonamidobutanoate involves multi-step organic reactions that highlight the synthetic prowess required to construct complex heterocyclic systems. The introduction of the dioxo group at the 1-position and the methanesulfonamide at the 4-position requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce such compounds with greater efficiency, enabling more rapid exploration of their biological potential.

In conclusion, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methanesulfonamidobutanoate (CAS No. 2248314-62-5) represents a significant advancement in chemical biology research. Its unique structural features and potential biological activities make it a valuable asset for drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in developing next-generation pharmaceuticals.